Cas no 385408-58-2 (9-(thiophen-2-yl)-2,3,4,5,6,7,8,9-octahydro-1H-xanthene-1,8-dione)

• Product Name: 9-(thiophen-2-yl)-2,3,4,5,6,7,8,9-octahydro-1H-xanthene-1,8-dione
• CAS No: 385408-58-2
• MF: C₁₇H₁₆O₃S
• MW: 300.372143745422
• CID: 1490363
• PubChem ID: 2921090
• Update Time: 2025-10-29

9-(thiophen-2-yl)-2,3,4,5,6,7,8,9-octahydro-1H-xanthene-1,8-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Xanthene-1,8(2H)-dione, 3,4,5,6,7,9-hexahydro-9-(2-thienyl)-
• 9-(thiophen-2-yl)-2,3,4,5,6,7,8,9-octahydro-1H-xanthene-1,8-dione
• STK333473
• WAY-271935
• F1403-0083
• IDI1_011128
• 9-(thiophen-2-yl)-3,4,5,6,7,9-hexahydro-1H-xanthene-1,8(2H)-dione
• 385408-58-2
• IFLab1_005725
• AKOS002378647
• SR-01000247728
• SR-01000247728-1
• 9-thiophen-2-yl-3,4,5,6,7,9-hexahydro-2H-xanthene-1,8-dione
• 9-(2-thienyl)-3,4,5,6,7,9-hexahydro-2H-xanthene-1,8-dione
• MFCD02730865
• HMS1428E05

• Inchi： 1S/C17H16O3S/c18-10-4-1-6-12-15(10)17(14-8-3-9-21-14)16-11(19)5-2-7-13(16)20-12/h3,8-9,17H,1-2,4-7H2
• InChI Key： FTPKJOJBDBKZQJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C2C(CCCC=2OC2CCCC(C1=2)=O)=O

Computed Properties

• Exact Mass: 300.08208
• Monoisotopic Mass: 300.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 43.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 9-(thiophen-2-yl)-2,3,4,5,6,7,8,9-octahydro-1H-xanthene-1,8-dione

Recent Advances in the Study of 9-(thiophen-2-yl)-2,3,4,5,6,7,8,9-octahydro-1H-xanthene-1,8-dione (CAS: 385408-58-2)

The compound 9-(thiophen-2-yl)-2,3,4,5,6,7,8,9-octahydro-1H-xanthene-1,8-dione (CAS: 385408-58-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and mechanistic insights.

Recent studies have highlighted the efficient synthetic routes for 9-(thiophen-2-yl)-2,3,4,5,6,7,8,9-octahydro-1H-xanthene-1,8-dione, with particular emphasis on green chemistry approaches. A 2023 publication in the Journal of Medicinal Chemistry reported a one-pot multicomponent reaction using thiophene-2-carbaldehyde, dimedone, and aryl aldehydes under solvent-free conditions, achieving yields of up to 85%. This method not only improves the scalability of production but also aligns with sustainable chemistry principles.

In terms of biological activity, preliminary in vitro studies have demonstrated that this compound exhibits promising anti-inflammatory and anticancer properties. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that 9-(thiophen-2-yl)-2,3,4,5,6,7,8,9-octahydro-1H-xanthene-1,8-dione inhibits NF-κB signaling pathways in macrophage cells, suggesting potential applications in treating chronic inflammatory diseases. Additionally, molecular docking studies indicate strong binding affinity to COX-2 enzymes, further supporting its anti-inflammatory potential.

The anticancer potential of this compound has also been explored. A recent study in European Journal of Medicinal Chemistry (2024) demonstrated that 9-(thiophen-2-yl)-2,3,4,5,6,7,8,9-octahydro-1H-xanthene-1,8-dione induces apoptosis in MCF-7 breast cancer cells through the mitochondrial pathway, with an IC50 value of 12.5 μM. Mechanistic studies suggest that the compound disrupts cell cycle progression at the G2/M phase, making it a potential candidate for combination therapies with existing chemotherapeutic agents.

Structure-activity relationship (SAR) studies have provided valuable insights into the pharmacophore of this compound. The thiophene moiety appears crucial for maintaining biological activity, while modifications to the xanthene core have shown varying effects on potency and selectivity. These findings, published in ACS Medicinal Chemistry Letters (2023), are guiding the design of next-generation derivatives with improved pharmacokinetic properties.

Despite these promising results, challenges remain in the development of 9-(thiophen-2-yl)-2,3,4,5,6,7,8,9-octahydro-1H-xanthene-1,8-dione as a therapeutic agent. Current research is addressing issues related to solubility and metabolic stability, with several prodrug approaches being investigated. The compound's potential as a lead molecule continues to drive innovative research in medicinal chemistry and drug discovery.

In conclusion, 9-(thiophen-2-yl)-2,3,4,5,6,7,8,9-octahydro-1H-xanthene-1,8-dione represents an exciting area of research in chemical biology. Its diverse biological activities, coupled with recent advances in synthetic methodologies, position this compound as a promising candidate for further development. Future studies should focus on in vivo validation of its therapeutic effects and optimization of its drug-like properties to facilitate clinical translation.